Cas no 1806841-26-8 (1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene)

• Product Name: 1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene
• CAS No: 1806841-26-8
• MF: C₉H₂F₉IS
• MW: 440.067285060883
• CID: 4964670
• Update Time: 2025-11-01

1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene

• Inchi： 1S/C9H2F9IS/c10-7(11,12)4-1-3(19)2-5(20-9(16,17)18)6(4)8(13,14)15/h1-2H
• InChI Key： PMTVUGAZZPXKLY-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)(F)F)=C(C(F)(F)F)C=1)SC(F)(F)F

Computed Properties

• Exact Mass: 439.87782 g/mol
• Monoisotopic Mass: 439.87782 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 25.3
• Molecular Weight: 440.07

Additional information on 1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene

1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene: A Comprehensive Overview

1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene is a highly specialized organic compound with the CAS registry number 1806841-26-8. This compound is notable for its unique structure, which incorporates multiple trifluoromethyl groups and an iodine atom, making it a valuable material in various chemical and pharmaceutical applications. The presence of these functional groups imparts distinctive electronic and steric properties, rendering the compound highly versatile in different reaction environments.

The synthesis of 1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene involves a series of carefully controlled reactions. Recent advancements in fluorination techniques have enabled the efficient incorporation of trifluoromethyl groups into aromatic systems. For instance, the use of electrophilic fluorination agents under specific conditions has been reported to achieve high yields of this compound. Additionally, the iodination step is typically carried out using iodine-based reagents in the presence of appropriate catalysts to ensure selective substitution at the desired positions.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The trifluoromethyl groups are known to enhance lipophilicity and improve bioavailability, while the iodine atom can serve as a leaving group in various nucleophilic substitution reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules targeting specific enzyme pathways. For example, researchers have utilized this compound to develop inhibitors for kinases and other enzymes involved in disease progression.

From a structural standpoint, 1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene exhibits a high degree of symmetry due to the placement of its substituents. The trifluoromethyl groups at positions 1 and 2 create a strong electron-withdrawing effect, which can influence the reactivity of adjacent functional groups. Meanwhile, the trifluoromethylthio group at position 3 introduces additional steric hindrance and electronic effects that can be exploited in various chemical transformations.

The physical properties of this compound are also worth noting. Its melting point and boiling point are consistent with those of similar aromatic compounds containing halogenated substituents. Recent thermogravimetric analysis has revealed that the compound is stable under moderate thermal conditions, making it suitable for use in high-throughput screening processes. Furthermore, its solubility in common organic solvents such as dichloromethane and THF facilitates its handling and purification during synthesis.

In terms of spectroscopic characterization, 1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene exhibits distinct absorption bands in both UV-vis and IR spectra. These spectral features are indicative of its aromaticity and the presence of electron-withdrawing groups. Advanced NMR techniques have been employed to confirm the regiochemistry of substitution and to study intermolecular interactions that may influence its stability under different conditions.

The environmental impact of this compound has also been a topic of recent research interest. Studies have shown that it undergoes slow degradation under aerobic conditions, suggesting that it may persist in certain environments if not properly managed. However, its potential toxicity to aquatic organisms remains a subject requiring further investigation.

In conclusion, 1,2-Bis(trifluoromethyl)-5-iodo-3-(trifluoromethylthio)benzene is a multifaceted compound with significant potential across diverse fields. Its unique structure and functional groups make it an invaluable tool in modern organic synthesis and drug discovery efforts. As research continues to uncover new applications and optimize synthetic routes for this compound, its role in advancing chemical science is expected to grow even further.